Cas no 51849-73-1 (2(3H)-Furanone,dihydro-5,5-dimethyl-3-(phenylmethyl)-)

• Product Name: 2(3H)-Furanone,dihydro-5,5-dimethyl-3-(phenylmethyl)-
• CAS No: 51849-73-1
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 381758
• PubChem ID: 302111
• Update Time: 2025-04-19

2(3H)-Furanone,dihydro-5,5-dimethyl-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone,dihydro-5,5-dimethyl-3-(phenylmethyl)-
• 3-benzyl-5,5-dimethyloxolan-2-one
• NSC-184760
• 3-Benzyl-5,5-dimethyltetrahydrofuran-2-one
• 51849-73-1
• DTXSID30306961
• NSC184760

• Inchi： 1S/C13H16O2/c1-13(2)9-11(12(14)15-13)8-10-6-4-3-5-7-10/h3-7,11H,8-9H2,1-2H3
• InChI Key： PYHHNUZYJVNRMX-UHFFFAOYSA-N
• SMILES： O1C(C(CC2C=CC=CC=2)CC1(C)C)=O

Computed Properties

• Exact Mass: 204.11508
• Monoisotopic Mass: 204.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.058
• Boiling Point: 331.9°Cat760mmHg
• Flash Point: 137.4°C
• Refractive Index: 1.52
• PSA: 26.3